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Introduction
YK-11 is a synthetic, steroidal selective androgen receptor modulator (SARM) that has

garnered significant interest in preclinical research for its potent anabolic effects on muscle and

bone tissue.[1] Structurally derived from dihydrotestosterone (DHT), YK-11 functions as a

partial agonist of the androgen receptor.[1][2][3] Uniquely, it also stimulates the expression of

follistatin, a potent inhibitor of myostatin, which is a negative regulator of muscle growth.[1][3]

[4][5] This dual mechanism of action makes YK-11 a compound of interest for studying muscle

differentiation and bone biology.[6][7]

These application notes provide a comprehensive guide to the solubility of YK-11 and detailed

protocols for its preparation for use in cell culture experiments, ensuring reproducible and

accurate results.

Data Presentation: YK-11 Solubility
Proper dissolution of YK-11 is critical for accurate in vitro studies. The following table

summarizes the known solubility of YK-11 in various common laboratory solvents. It is

recommended to use fresh, anhydrous solvents for optimal dissolution.
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Solvent Solubility Molar Mass Notes

Dimethyl Sulfoxide

(DMSO)
20 mg/mL (46.45 mM) 430.53 g/mol [8]

Ultrasonic assistance

may be required.[8]

Use of newly opened,

non-hygroscopic

DMSO is

recommended for best

results.[8]

Ethanol 1 mg/mL 430.5 g/mol [7]

Used as a solvent

control in some cell

culture studies.[9]

Methanol 1 mg/mL 430.5 g/mol [7]

Acetonitrile 1 mg/mL 430.5 g/mol [7]

Polyglycols
Soluble (concentration

not specified)
430.53 g/mol [10]

Experimental Protocols
Preparation of a YK-11 Stock Solution
This protocol describes the preparation of a 10 mM YK-11 stock solution in DMSO.

Materials:

YK-11 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Sterile syringe filters (0.22 µm)
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Procedure:

Weighing: Accurately weigh the desired amount of YK-11 powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.4305 mg of YK-

11 (Molar Mass = 430.53 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.

For a 10 mM stock solution, add 100 µL of DMSO for every 0.4305 mg of YK-11.

Mixing: Vortex the solution vigorously for 1-2 minutes to aid dissolution.

Sonication (if necessary): If the YK-11 does not fully dissolve, place the tube in an ultrasonic

bath for 5-10 minutes.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm sterile syringe filter

into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.[8]

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the YK-11 stock solution to final working concentrations for

treating cells in culture. The final concentration of DMSO in the cell culture medium should be

kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM YK-11 stock solution in DMSO

Sterile cell culture medium (e.g., DMEM with 2% horse serum for C2C12 differentiation)[8]

Sterile microcentrifuge tubes or plates

Procedure:
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Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

YK-11 stock solution in cell culture medium. For example, to prepare a 100 µM intermediate

solution, add 1 µL of the 10 mM stock solution to 99 µL of sterile cell culture medium.

Final Dilution: Add the appropriate volume of the intermediate or stock solution to the cell

culture wells to achieve the desired final concentration. For example, to achieve a final

concentration of 500 nM in 1 mL of medium, add 5 µL of the 100 µM intermediate solution.

Solvent Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without YK-11. This is crucial to distinguish the effects of YK-11

from those of the solvent.

Incubation: Gently mix the medium in the wells and incubate the cells for the desired

experimental duration. Studies have shown that YK-11 induces myogenic differentiation in

C2C12 cells at a concentration of 500 nM.[7][8]

Visualization of Pathways and Workflows
YK-11 Signaling Pathway in Myoblasts
The following diagram illustrates the proposed mechanism of action for YK-11 in promoting

myogenesis. YK-11 acts as a partial agonist of the androgen receptor (AR) and induces the

expression of follistatin, which in turn inhibits myostatin, leading to muscle differentiation.
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Caption: Proposed signaling pathway of YK-11 in myoblasts.

Experimental Workflow for YK-11 Cell Culture
Preparation
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This diagram outlines the key steps for preparing YK-11 for use in cell culture experiments,

from stock solution preparation to cell treatment.
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Caption: Workflow for YK-11 preparation for cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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